Cas no 59-33-6 (Mepyramine maleate)

• Product Name: Mepyramine maleate
• CAS No: 59-33-6
• MF: C₂₁H₂₇N₃O₅
• MW: 401.4561855793
• MDL: MFCD00069333
• CID: 33725
• PubChem ID: 354333684
• Update Time: 2025-04-18

Mepyramine maleate Chemical and Physical Properties

Names and Identifiers

• N1-(4-Methoxybenzyl)-N2,N2-dimethyl-N1-(pyridin-2-yl)ethane-1,2-diamine fumarate
• Mepyramine maleate
• Diaminide maleate
• Pyrilamine Maleate Salt
• Pyrilamine Maleate
• Pyrilamine Maleate S
• Mepyramine maleate salt
• N-(4-Methoxyphenyl)methyl-N′,N′-dimethyl-N-(2-pyridinyl)-1,2-ethanediamine maleate salt
• N-(4-Methoxyphenyl)methyl-N',N'-dimethyl-N-(2-pyridinyl)-1,2-ethanediamine Maleate
• n-((4-methoxyphenyl)methyl)-n,n'-dimethyl-n-2-pyridinyl-2-ethanediamine
• (z)-2-butenedioat
• Anisopyradamine
• Minihist
• Histosol
• Paraminyl maleate
• Renstamin
• Histatex
• Pyraninyl
• Pymafed
• Paramal
• Histine
• Antihist
• Histan
• Stangen maleate
• Pyramal maleate
• Anthisan maleate
• Statomin maleate
• Thylogen maleate
• Pyra-Maleate
• Neoantergan maleate
• Pyranisamine maleate
• Pyranilamine maleate
• Neo-Antergan maleate
• Kriptin maleate
• Pyra maleate
• Prefrin A
• Dorantamin maleate
• 2786 R.P. maleate
• Histavet-P (veterinary)
• Mepyramine h
• SMR000058495
• EINECS 200-422-7
• SPECTRUM1500519
• component of Pyrdex
• MFCD00069333
• NSC3604
• 2-[[2-(Dimethylamino)ethyl](p-methoxybenzyl)amino]pyridine maleate
• Pharmakon1600-01500519
• MLS000069668
• N-(p-Methoxybenzyl)-N,2-ethanediamine, maleic acid salt
• 2-[[2-(Dimethylamino)ethyl](p-methoxybenzyl)amino]pyridine bimaleate
• HMS3712J20
• Pyrilamine maleate, United States Pharmacopeia (USP) Reference Standard
• SR-01000000225-4
• Pyridine, 2-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-, maleate (1:1)
• D01NJI
• NCGC00094209-04
• WLN: T6NJ BN1R DO1&2N1&1 &OV1U1VO
• SR-01000000225-2
• NSC757305
• Pyrilamine maleate [USP]
• SCHEMBL27430
• Mepiramine maleate
• 2-[4-Methoxybenzyl-N-(2-pyridyl)amino]ethyldimethylamine maleate
• N-p-Methoxybenzyl-N',N'-dimethyl-N-alpha-pyridylethylenediamine maleate
• N1-(4-methoxybenzyl)-N2,N2-dimethyl-N1-(pyridin-2-yl)ethane-1,2-diaminemaleate
• PYRILAMINE MALEATE [VANDF]
• Pyrilamine maleate [USAN:USP]
• N-(p-Methoxybenzyl)-N,N'-dimethyl-N-2-pyridyl-1,2-ethanediamine, maleic acid salt
• HMS500I17
• Tox21_500890
• Pyma
• Pyrilamine maleate (USP)
• R35D29L3ZA
• N-(4-METHOXYBENZYL)-N',N'-DIMETHYL-N-PYRIDIN-2-YLETHANE-1,2-DIAMINE (2Z)-BUT-2-ENEDIOATE
• N-p-Methoxybenzyl-N'''' N'-dimethyl-N-alpha-pyridylethylenediamine maleate
• HMS3262B22
• PYRILAMINE MALEATE [USP-RS]
• CS-0013057
• SR-01000000225-8
• NCGC00094209-02
• 2-[(2-dimethylaminoethyl)(p-methoxybenzyl)amino]pyridine maleate
• UNII-R35D29L3ZA
• CCRIS 1330
• N,N-dimethyl-N'-{[4-(methyloxy)phenyl]methyl}-N'-pyridin-2-ylethane-1,2-diamine (2Z)-but-2-enedioate
• Tox21_200514
• NCGC00094209-01
• 1,2-Ethanediamine, N-((4-methoxyphenyl)methyl)-N',N'-dimethyl-N-2-pyridinyl-, (2Z)-2-butenedioate (1:1)
• C17-H23-N3-O.C4-H4-O4
• MEPYRAMINE MALEATE [EP MONOGRAPH]
• 12-Ethanediamine N-[(4-methoxyphenyl)methyl]-N'N'-dimethyl-N-2-pyridinyl-(2Z)-2-butenedioate (1:1) (9CI)
• MEPYRAMINE MALEATE [WHO-DD]
• Prestwick_634
• N1-(4-methoxybenzyl)-N2,N2-dimethyl-N1-(pyridin-2-yl)ethane-1,2-diamine maleate
• 1,2-Ethanediamine, N1-((4-methoxyphenyl)methyl)-N2,N2-dimethyl-N1-2-pyridinyl-, (2Z)-2-butenedioate (1:1)
• SR-01000000225-5
• HMS3675M20
• CAS-59-33-6
• N,N-Dimethyl-N'-(4-methoxybenzyl)-N'-(2-pyridyl)ethylenediamine maleate
• NCGC00258068-01
• NCGC00261575-01
• EU-0100890
• PREFRIN-A COMPONENT PYRILAMINE MALEATE
• 1,2-etanodiamina, N-[(4-metoxifenil) metil]-N',N'-dimetil-N-2-piridil-, (2Z)-2-butenedioate (1:1)
• Opera_ID_1702
• NSC 3604
• SR-01000000225
• HY-B1281
• P 5514
• D03GFW
• SMR000653462
• MLS001148634
• HMS1568J20
• Q27287732
• N-(dimethylaminoethyl)-N-(p-methoxyphenyl)-alpha-aminopyridine maleate
• Antisan
• (Z)-but-2-enedioic acid;N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
• s4382
• Histalet Forte
• Pyrilamine maleate, Pharmaceutical Secondary Standard; Certified Reference Material
• JXYWFNAQESKDNC-BTJKTKAUSA-N
• N-(4-Methoxyphenyl)methyl-N inverted exclamation marka,Ninverted exclamation marka-dimethyl-N-(2-pyridinyl)-1,2-ethanediamine maleate salt
• Mepyramine hydrogen maleinate
• Neo-antergan
• Midol Maximum Strength PMS
• N-(4-methoxybenzyl)-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine but-2-enedioate
• Pyrilamine maleate [USAN]
• 1,2-Etanodiamina, N1-[(4-metoxifenil) metil]-N2, N2-dimetil-N1-2-piridil-, (2Z)-2-butenodioato (1:1)
• 2-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)pyridine maleate (1:1)
• PYRILAMINE MALEATE [ORANGE BOOK]
• HMS2234I23
• HMS1920N10
• Enrumay
• HMS3411M20
• 2-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)-pyridine maleate
• NSC-757305
• Histavet P
• NSC-3604
• Mepyramine maleate, European Pharmacopoeia (EP) Reference Standard
• N-(p-me thoxybenzyl)-N',N'-dimethyl-N-(alpha-pyridyl)ethylenediamine maleate
• PYRILAMINE MALEATE (SEE ALSO PYRILAMINE, CAS 91-84-9)
• PYRILAMINE MALEATE [GREEN BOOK]
• 1, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-, (Z)-2-butenedioate (1:1)
• 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-, (Z)-2-butenedioate (1:1)
• CCG-39244
• mepyraminmaleat-
• HMS2095J20
• LP00890
• MEPYRAMINE MALEATE [MART.]
• (E)-But-2-enedioic acid;N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
• 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-, (2Z)-2-butenedioate (1:1)
• 2-[(2-Dimethylaminoethyl)(p-methoxybenzyl)amino]-pyridine maleate
• HMS2092E11
• 2-(4-Methoxybenzyl-N-(2-pyridyl)amino)ethyldimethylamine maleate
• 1,2-Ethanediamine,N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-,(2Z)-2-butenedioate (1:1)
• N-(p-methoxybenzyl)-N',N'-dimethyl-N-(alpha-pyridyl)ethylenediamine maleate
• component of Endotussin-NN
• 2-[(2-dimetilaminoetilo) (p-metoxibencil) amino]-maleato de piridina
• NCGC00094209-03
• Pyridine, 2-[[2-(dimethylamino)ethyl](p-methoxybenzyl)amino]-, maleate (1:1)
• Pyridine 2-[[2-(dimethylamino)ethyl](p-methoxybenzyl)amino]-maleate (1:1) (8CI)
• 59-33-6
• Pyrilamine maleate; Mepyramine
• LS-251
• NCGC00094209-05
• D05660
• 2-((2-(dimethylamino)ethyl )(p-methoxybenzyl)amino)pyridine maleate
• 2-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)pyridine maleate
• 1, 2-etanodiamina, N-[(4-metoxifenil) metil]-N',N'-dimetil-N-2-piridil-, (Z)-2-butenedioate(1:1)
• N-(4-Methoxyphenyl)methyl-N',N'-dimethyl-N-(2-pyridinyl)-1,2-ethanediamine maleate salt
• P2369
• DTXSID4021216
• AKOS015950805
• CHEMBL1201006
• 2-[[2-(dimetilamino) etil] (p-metoxibencil) amino] Bimaleate piridina
• PYRILAMINE MALEATE COMPONENT OF PREFRIN-A
• Histavet-P
• N-Dimethylaminoethyl-N-p-methoxy-alpha-aminopyridine maleate
• HMS2234I24
• PYRILAMINE MALEATE [MI]
• pyranilamine m aleate
• N-(p-Methoxybenzyl)-N',N'-dimethyl-N-.alpha.-pyridylethylenediamine maleate
• 1,2-Ethanediamine, N-((4-methoxyphenyl)methyl)-N',N'-dimethyl-N-2-pyridinyl-, (Z)-2-butenedioate (1:1)
• Pymafed (TN)
• HB2622
• 12-Ethanediamine N-[(4-methoxyphenyl)methyl]-N'N'-dimethyl-N-2-pyridinyl-(Z)-2-butenedioate (1:1)
• DTXCID201216
• piridina,2-[[2-(dimetilamino) etil] (p-metoxibencil) amino]-, maleato(1:1)
• N-(Dimethylamino)ethyl-N-(p-methoxy)-.alpha.-aminopyridine maleate
• 2-((2-(Dimethylamino)ethyl)(p-methoxybenzyl)amino)pyridine bimaleate
• PYRILAMINE MALEATE [USP MONOGRAPH]
• C17H23N3O.C4H4O4
• MEPYRAMINE MALEATE (EP MONOGRAPH)
• NS00079141
• 2-((2-DIMETHYLAMINOETHYL)(P-METHOXYBENZYL)AMINO)-PYRIDINE MALEATE
• Childrens PediaClear 8
• Pyrilamine Maleate Injection
• PYRILAMINE MALEATE (USP MONOGRAPH)
• N-P-METHOXYBENZYL-N'-N'-DIMETHYL-N-ALPHA-PYRIDYLETHYLENEDIAMINE MALEATE
• Maleate, Pyrilamine
• HistALL
• MEPYRAMINE MALEATE (MART.)
• Maleate, Mepyramine
• PYRILAMINE MALEATE (USP-RS)
• D92207
• DA-77254
• GLXC-15567
• 200-422-7
• FP27345
• HY-B1281R
• Mepyramine maleate (Standard)
• N1-[(4-Methoxyphenyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-1,2-ethanediamine (2Z)-2-butenedioate;N-[(4-Methoxyphenyl)methyl]-N',N'-d imethyl-N-2-pyridinyl-1,2-ethanediamine (2Z)-2-butenedioate

• MDL： MFCD00069333
• Inchi： 1S/C17H23N3O.C4H4O4/c1-19(2)12-13-20(17-6-4-5-11-18-17)14-15-7-9-16(21-3)10-8-15;5-3(6)1-2-4(7)8/h4-11H,12-14H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： JXYWFNAQESKDNC-BTJKTKAUSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN(C1C=CC=CN=1)CCN(C)C.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 401.19500
• Monoisotopic Mass: 401.195071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 396
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Crystallization. Bitter salt taste. Stable in air.
• Melting Point: 100.0 to 104.0 deg-C
• Boiling Point: 423.8°C at 760 mmHg
• Flash Point: 210.1 °C
• Water Partition Coefficient: Soluble in water at 100mg/ml
• Stability/Shelf Life: Stability Combustible. Incompatible with strong oxidizing agents.
• PSA: 103.20000
• LogP: 2.37020
• Solubility: 1g of product is dissolved in about 0.4ml of water, about 15ml of absolute ethanol, and slightly soluble in phenethyl ether. The pH of 10% aqueous solution is about 5.1.
• Merck: 7984
• λmax: 310(EtOH)(lit.)

Mepyramine maleate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37
• RTECS：UT1225000
• Hazardous Material Identification：
• Safety Term：S26-S36/37
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Toxicity：LD50 orally in mice: 338 mg/kg (Hunziker)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines